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Compound of Interest

Compound Name: 4,6-Bibromo-1-methylindazole

Cat. No.: B8231363

Get Quote

This guide provides an in-depth technical overview of 4,6-dibromo-1-methylindazole, a

halogenated heterocyclic compound of significant interest to researchers and professionals in

drug development. While a specific CAS number for this molecule is not widely cataloged,

indicating its status as a specialized or novel research chemical, its structural features suggest

considerable potential as a key intermediate in the synthesis of bioactive molecules. This

document will cover its core characteristics, a proposed synthetic pathway with detailed

protocols, predicted physicochemical properties, and its potential applications in medicinal

chemistry, all grounded in established principles of organic chemistry and drug discovery.

Introduction to the Indazole Scaffold
Indazoles are bicyclic heterocyclic aromatic organic compounds consisting of a benzene ring

fused to a pyrazole ring. This scaffold is a "privileged structure" in medicinal chemistry due to

its ability to interact with a wide range of biological targets.[1][2][3] The nitrogen atoms in the

pyrazole ring can act as both hydrogen bond donors and acceptors, facilitating strong

interactions with protein active sites.[4] The benzene ring allows for various substitutions,

enabling the fine-tuning of a molecule's steric, electronic, and pharmacokinetic properties.
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The introduction of bromine atoms, as in 4,6-dibromo-1-methylindazole, offers several

advantages in drug design. Bromine can form halogen bonds, which are increasingly

recognized as important interactions in ligand-protein binding. Furthermore, the bromo-

substituents provide reactive handles for further chemical modifications, such as cross-coupling

reactions, allowing for the construction of complex molecular architectures.[5] The methyl group

at the N-1 position can enhance metabolic stability and modulate the electronic properties of

the indazole ring system.

Physicochemical Properties
While experimental data for 4,6-dibromo-1-methylindazole is not readily available, its properties

can be predicted based on structurally similar compounds like 6-bromo-1-methyl-1H-indazole

and 6-bromo-4-methyl-1H-indazole.[1][6]
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Property Predicted Value Rationale / Comparison

Molecular Formula C₈H₆Br₂N₂ Based on chemical structure

Molecular Weight 289.96 g/mol

Calculated from the atomic

weights of the constituent

elements

Appearance
White to off-white crystalline

powder

Typical appearance of similar

halogenated indazoles[1]

Melting Point >150 °C

Increased halogenation and

molecular weight compared to

4-Bromo-1H-indazole (mp 160-

165 °C) would likely increase

the melting point[7]

Boiling Point >350 °C (Predicted)

Higher than related

monobrominated indazoles

due to increased molecular

weight and polarity[1]

Solubility

Soluble in organic solvents like

DMSO, DMF, and chlorinated

solvents; sparingly soluble in

water

Common solubility profile for

this class of compounds

pKa ~12-13 (Predicted)
Based on the pKa of similar

indazole derivatives[1]

Proposed Synthesis of 4,6-Dibromo-1-
methylindazole
The synthesis of 4,6-dibromo-1-methylindazole can be logically approached through a multi-

step process starting from a commercially available substituted aniline. The following protocol

is a scientifically sound, proposed pathway.

Synthetic Workflow Diagram
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Proposed Synthesis of 4,6-Dibromo-1-methylindazole

Step 1: Bromination

Step 2: Diazotization and Cyclization

Step 3: N-Methylation

3-Methylaniline

2,4-Dibromo-5-methylaniline

Br₂, Acetic Acid

4,6-Dibromo-1H-indazole

NaNO₂, HCl

4,6-Dibromo-1-methylindazole

CH₃I, K₂CO₃, Acetone

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 4,6-dibromo-1-methylindazole.

Detailed Experimental Protocol
Step 1: Synthesis of 2,4-Dibromo-5-methylaniline

Reaction Setup: In a well-ventilated fume hood, dissolve 3-methylaniline (1 equivalent) in

glacial acetic acid in a three-necked flask equipped with a magnetic stirrer, a dropping

funnel, and a reflux condenser.

Bromination: Cool the solution in an ice bath. Slowly add a solution of bromine (2

equivalents) in glacial acetic acid from the dropping funnel while maintaining the temperature
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below 10 °C.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for 12-18 hours.

Work-up: Pour the reaction mixture into a beaker containing ice-cold water. Neutralize the

solution with a saturated sodium bicarbonate solution until the effervescence ceases.

Isolation: The solid precipitate of 2,4-dibromo-5-methylaniline is collected by vacuum

filtration, washed with cold water, and dried under vacuum.

Causality: The use of acetic acid as a solvent provides a polar medium for the electrophilic

aromatic substitution reaction. The slow addition of bromine at low temperature helps to control

the exothermicity of the reaction and minimize the formation of side products.

Step 2: Synthesis of 4,6-Dibromo-1H-indazole

Diazotization: Suspend the synthesized 2,4-dibromo-5-methylaniline (1 equivalent) in a

mixture of concentrated hydrochloric acid and water. Cool the suspension to 0-5 °C in an ice-

salt bath.

Cyclization: Slowly add a solution of sodium nitrite (1.1 equivalents) in water, keeping the

temperature below 5 °C. Stir the mixture for 1-2 hours at this temperature. This in-situ

diazotization is followed by spontaneous cyclization to form the indazole ring.[8]

Isolation: The resulting precipitate of 4,6-dibromo-1H-indazole is collected by filtration,

washed with cold water, and dried.

Causality: The diazotization of the aniline followed by an intramolecular cyclization is a classic

and effective method for the formation of the indazole ring.[9] The acidic conditions are crucial

for the formation of the diazonium salt intermediate.

Step 3: Synthesis of 4,6-Dibromo-1-methylindazole

N-Methylation: Dissolve the 4,6-dibromo-1H-indazole (1 equivalent) in acetone in a round-

bottom flask. Add potassium carbonate (2-3 equivalents) as a base.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://pdf.benchchem.com/110/Application_Note_Large_Scale_Synthesis_of_6_Bromo_1H_indazole.pdf
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/sos-SD-112-00001
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8231363?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction: To this suspension, add methyl iodide (1.2 equivalents) and reflux the mixture for

6-8 hours. The progress of the reaction can be monitored by thin-layer chromatography.

Work-up: After the reaction is complete, filter off the potassium carbonate and evaporate the

acetone under reduced pressure.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system (e.g., ethanol/water) or by column chromatography on silica gel to yield pure 4,6-

dibromo-1-methylindazole.

Causality: Potassium carbonate is a mild base suitable for deprotonating the indazole nitrogen,

facilitating the nucleophilic attack on methyl iodide. Acetone is an appropriate solvent for this

SN2 reaction. It is important to note that N-alkylation of indazoles can sometimes yield a

mixture of N-1 and N-2 isomers, which may require chromatographic separation.[10]

Applications in Drug Discovery and Development
The indazole core is a key component in numerous clinically approved drugs and

investigational agents, exhibiting a wide range of biological activities including anti-cancer, anti-

inflammatory, and anti-viral properties.[2][11][12]

Potential as a Kinase Inhibitor:

Many indazole-containing compounds are potent inhibitors of protein kinases, which are crucial

regulators of cell signaling pathways often dysregulated in cancer. The 4,6-dibromo-1-

methylindazole scaffold could serve as a starting point for the development of novel kinase

inhibitors. The bromine atoms can be functionalized using palladium-catalyzed cross-coupling

reactions (e.g., Suzuki, Heck, Sonogashira) to introduce various substituents that can probe

the different pockets of a kinase active site.[5]

Example Signaling Pathway: VEGFR/PDGFR Inhibition
Vascular Endothelial Growth Factor Receptor (VEGFR) and Platelet-Derived Growth Factor

Receptor (PDGFR) are key tyrosine kinases involved in angiogenesis (the formation of new

blood vessels), a critical process for tumor growth and metastasis. Several approved kinase

inhibitors, such as Pazopanib, feature an indazole scaffold and target these receptors.
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Caption: Potential mechanism of action for a 4,6-dibromo-1-methylindazole-based drug

candidate targeting the VEGFR/PDGFR signaling pathway.

Safety and Handling
As with all brominated organic compounds, 4,6-dibromo-1-methylindazole should be handled

with appropriate safety precautions in a well-ventilated laboratory fume hood. Personal

protective equipment, including safety glasses, gloves, and a lab coat, should be worn at all

times. Avoid inhalation of dust and contact with skin and eyes. In case of contact, wash the

affected area thoroughly with water. For detailed safety information, it is always best to consult

the Safety Data Sheet (SDS) for a structurally similar compound until specific data for the title

compound is available.

Conclusion
4,6-Dibromo-1-methylindazole represents a promising, albeit not widely characterized, building

block for medicinal chemistry and drug discovery. Its synthesis is achievable through

established organic chemistry methodologies. The presence of two bromine atoms provides

versatile handles for further chemical elaboration, making it an attractive scaffold for the

generation of compound libraries for high-throughput screening. Its structural similarity to

known bioactive molecules, particularly kinase inhibitors, suggests that derivatives of 4,6-
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dibromo-1-methylindazole could hold significant therapeutic potential. Further research into the

synthesis and biological evaluation of this compound and its derivatives is warranted.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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